Cas no 1217695-46-9 ((S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride)

• Product Name: (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride
• CAS No: 1217695-46-9
• MF: C₉H₁₄Cl₂N₂O₂
• MW: 253.125660419464
• MDL: MFCD01861058
• CID: 5187047
• Update Time: 2025-10-17

(S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride
• (S)-3-amino-4-(4-pyridyl)-butyric acid-2HCl
• (3S)-3-amino-4-pyridin-4-ylbutanoic acid;dihydrochloride
• (S)-3-Amino-4-(4-pyridyl)-butyric acid dihydrochloride
• (4-Pyridyl)-L-beta-homoalanine dihydrochloride
• H-Ala(4-Pyri)-(C#CH2)OH.2HCl
• (s)-3-amino-4-(4-pyridyl)butyric acid 2hcl
• (S)-3-Amino-4-(4-pyridyl)-butyric acid 2HCl
• 065A684
• (S)-3-Amino-4-(4-pyridyl)butyric acid d
• (3S)-3-amino-4-(pyridin-4-yl)butanoic acid dihydrochloride
• γ-(4-Pyridyl)-L-β-homoalanine dihydrochloride

• MDL： MFCD01861058
• Inchi： 1S/C9H12N2O2.2ClH/c10-8(6-9(12)13)5-7-1-3-11-4-2-7;;/h1-4,8H,5-6,10H2,(H,12,13);2*1H/t8-;;/m0../s1
• InChI Key： MZNNPQGCGVXSQK-JZGIKJSDSA-N
• SMILES： Cl.Cl.OC(C[C@H](CC1C=CN=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 167
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride

Introduction to (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride (CAS No. 1217695-46-9)

(S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride, with the CAS number 1217695-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its chiral center and pyridine moiety, exhibits a unique set of chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride consists of a butanoic acid backbone substituted with an amino group at the third carbon and a pyridin-4-yl group at the fourth carbon. The presence of the chiral center at the third carbon imparts optical activity to the molecule, which is crucial for its biological efficacy. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation in pharmaceutical products.

In recent years, there has been a growing interest in the development of novel compounds that target neurological disorders. The pyridine ring in (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride has been shown to interact with various neurotransmitter receptors, suggesting potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have demonstrated that this compound can modulate the activity of serotonin and dopamine receptors, which are key players in regulating mood and cognitive function.

One of the most compelling aspects of (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride is its potential as a lead compound for drug discovery. Its unique structural features allow for modifications that can enhance its pharmacological properties. Researchers have been exploring various derivatives of this compound to improve its binding affinity, selectivity, and metabolic stability. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The synthesis of (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions, including chiral resolution techniques to ensure the correct stereochemistry. The dihydrochloride salt is formed by treating the free base with hydrochloric acid, which not only improves solubility but also enhances storage stability.

From a pharmacokinetic perspective, (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride exhibits favorable properties that make it an attractive candidate for clinical development. Studies have shown that it has a reasonable bioavailability and does not exhibit significant toxicity at therapeutic doses. Additionally, its moderate metabolic clearance suggests that it may have a prolonged half-life, allowing for less frequent dosing in patients.

The potential therapeutic applications of (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride extend beyond neurological disorders. Research is ongoing to explore its efficacy in treating inflammatory conditions and cancer. The pyridine moiety has been found to interact with enzymes involved in inflammation pathways, while the amino group can participate in redox reactions relevant to cancer metabolism. These findings open up new avenues for developing novel therapeutic strategies.

In conclusion, (S)-3-Amino-4-(pyridin-4-yl)butanoic acid dihydrochloride (CAS No. 1217695-46-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a promising candidate for further development. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an important role in the next generation of therapeutics.